Cas no 34583-60-3 (3-(4-methylbenzenesulfonyl)oxypropanenitrile)

• Product Name: 3-(4-methylbenzenesulfonyl)oxypropanenitrile
• CAS No: 34583-60-3
• MF: C₁₀H₁₁NO₃S
• MW: 225.264241456985
• MDL: MFCD00449202
• CID: 318894
• PubChem ID: 230926
• Update Time: 2025-04-19

3-(4-methylbenzenesulfonyl)oxypropanenitrile Chemical and Physical Properties

Names and Identifiers

• Propanenitrile,3-[[(4-methylphenyl)sulfonyl]oxy]-
• 2-cyanoethyl 4-methylbenzenesulfonate
• p-CH3C6H4-O2SO-CH2CH2CN
• p-Tolylsulfonsaeure-2-cyanoaethylester
• 3-(4-methylbenzenesulfonyl)oxypropanenitrile
• SR-01000324092
• DTXSID00282526
• SCHEMBL11455585
• 3-[(4-METHYLBENZENESULFONYL)OXY]PROPANENITRILE
• NSC26359
• SR-01000324092-1
• EN300-9484448
• 34583-60-3
• NSC-26359
• AKOS000659736
• DS-012321
• STK835477

• MDL： MFCD00449202
• Inchi： 1S/C10H11NO3S/c1-9-3-5-10(6-4-9)15(12,13)14-8-2-7-11/h3-6H,2,8H2,1H3
• InChI Key： JRGDCDUZKXETSW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OCCC#N

Computed Properties

• Exact Mass: 225.04600
• Monoisotopic Mass: 225.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 75.5Ų

Experimental Properties

• Density: 1.249
• Boiling Point: 408.9°C at 760 mmHg
• Flash Point: 201.1°C
• Refractive Index: 1.531
• PSA: 75.54000
• LogP: 2.69478

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters